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Compound of Interest

Compound Name: 3-Chloromandelic acid

Cat. No.: B098976

Essential Safety and Handling Guide for 3-
Chloromandelic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Chloromandelic acid in a laboratory setting. Adherence to these
guidelines is critical for ensuring personal safety and minimizing environmental impact.

Hazard and Safety Summary

3-Chloromandelic acid is a chemical compound that requires careful handling due to its
potential health hazards. The primary risks associated with this compound are irritation to the
skin, eyes, and respiratory system.
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Hazard Statement

Precautionary Statement

Signal Word

H302: Harmful if swallowed

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.[1][2] P301+P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if

you feel unwell.[3] P302+P352:

IF ON SKIN: Wash with plenty
of soap and water.[1][2]
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[2]

Warning

H315: Causes skin irritation[1]

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.[2]

H319: Causes serious eye

irritation[1]

P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing.[2]

H335: May cause respiratory
irritation[1][3]

P501: Dispose of
contents/container to an

approved waste disposal plant.

[1](2]

Personal Protective Equipment (PPE)

A comprehensive selection of personal protective equipment is mandatory to prevent exposure.
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Protection Type Specification

Chemical safety goggles or a full-face shield are
Eye and Face Protection required.[4] Standard safety glasses are not

sufficient.

_ . A lab coat or chemical-resistant apron must be
Skin Protection S )
worn. Long-sleeved clothing is essential.[1]

Chemically resistant gloves (e.qg., nitrile) are
] required.[5] Gloves should be inspected for
Hand Protection ) ) ]
integrity before each use and disposed of after

handling the substance.

For handling small quantities in a well-ventilated
area, respiratory protection may not be
) ) necessary.[1][6] For larger quantities or when
Respiratory Protection
dust may be generated, a NIOSH-approved

respirator with a particulate filter is required.[1]

[6]

Experimental Protocols: Step-by-Step Handling and
Disposal
Pre-Handling Preparations

» Designated Area: All work with 3-Chloromandelic acid must be conducted in a designated
area, such as a chemical fume hood, to control exposure.

o Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible and have been recently tested.[1]

» Spill Kit: A chemical spill kit appropriate for solid irritants should be available in the immediate
vicinity.

» Review Safety Data Sheet (SDS): All personnel involved must review the SDS for 3-
Chloromandelic acid before beginning work.
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Handling Procedure

e Don PPE: Put on all required personal protective equipment before entering the designated

handling area.

o Weighing: If weighing the solid, perform this task within the fume hood to minimize the risk of
inhaling dust particles. Use a container that can be sealed for transport.

o Dissolving: When preparing solutions, slowly add the 3-Chloromandelic acid to the solvent

to avoid splashing.

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water, even if gloves were worn.
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Caption: Workflow for Handling and Disposing of 3-Chloromandelic Acid.
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Disposal Plan

o Solid Waste: All solid 3-Chloromandelic acid waste and any materials used for spill cleanup
must be placed in a clearly labeled, sealed container for hazardous waste.

o Contaminated PPE: Used gloves, disposable lab coats, and any other contaminated PPE
should be collected in a designated hazardous waste container.[7] These items should not
be disposed of in general laboratory trash.

o Empty Containers: Empty containers that held 3-Chloromandelic acid must be triple-rinsed
with an appropriate solvent. The rinsate must be collected and disposed of as hazardous
chemical waste.

e Waste Collection: All hazardous waste must be disposed of through your institution's
environmental health and safety office. Do not pour any solutions containing 3-
Chloromandelic acid down the drain.

By following these procedures, researchers can safely handle 3-Chloromandelic acid while
minimizing risks to themselves and the environment. Always prioritize safety and consult your
institution's specific safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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